N'-(prop-2-enoyl)benzohydrazide

• IUPAC Name: N'-prop-2-enoylbenzohydrazide
• InChI: InChI=1S/C10H10N2O2/c1-2-9(13)11-12-10(14)8-6-4-3-5-7-8/h2-7H,1H2,(H,11,13)(H,12,14)
• InChI Key: DJURFDUDNBUJNM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NNC(=O)C1=CC=CC=C1
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• CAS No.: 10339-47-6

Description

“N’-(prop-2-enoyl)benzohydrazide” is a compound with the molecular formula C10H10N2O2 and a molecular weight of 190.2 g/mol. It is also known as PHBH and N’-acryloylbenzohydrazide. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “N’-(prop-2-enoyl)benzohydrazide” is 1S/C10H10N2O2/c1-2-9(13)11-12-10(14)8-6-4-3-5-7-8/h2-7H,1H2,(H,11,13)(H,12,14). This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected.

Physical And Chemical Properties Analysis

“N’-(prop-2-enoyl)benzohydrazide” is a powder that is stored at room temperature. Its molecular weight is 190.2 g/mol.

Scientific Research Applications

Versatile Scaffolds in Medicinal Chemistry

Phenylpiperazine Derivatives : The N-phenylpiperazine subunit, similar in its versatility to benzohydrazides, is utilized extensively in medicinal chemistry. It has been integrated into various therapeutic agents, highlighting its 'druglikeness' and potential for generating new hits and prototypes across different therapeutic areas. This suggests that compounds like N'-(prop-2-enoyl)benzohydrazide could be explored for diverse medicinal applications through appropriate molecular modifications (Maia, Tesch, & Fraga, 2012).

Advanced Materials and Polymer Science

Acrylic Bone Cements : The study of tertiary aromatic amines in curing acrylic resins presents an understanding of the kinetics and mechanism of reactions within polymer science. This research emphasizes the importance of specific activators in developing biomedical applications like bone cements, suggesting that similar chemical activators or stabilizers might be relevant in applications involving this compound (Vázquez, Levenfeld, & Román, 1998).

Drug Development and Synthesis

Benzofuran Derivatives : Benzofuran compounds showcase strong biological activities, including anti-tumor and anti-viral effects. Their natural occurrence and significant bioactivities highlight the importance of heterocyclic compounds in drug development. This insight into benzofuran derivatives underscores the potential for this compound to serve as a lead compound in synthesizing drugs with similar potent activities (Miao et al., 2019).

Environmental and Analytical Chemistry

Engineered Nanomaterials : The environmental concentrations and impact of engineered nanomaterials, including their modeling and analytical study, suggest a growing need to understand the ecological footprint of synthetic compounds. Research in this area could provide a foundation for assessing the environmental behavior and safety of this compound and related compounds (Gottschalk, Sun, & Nowack, 2013).